N-(2,6-dichlorobenzoyl)-3-(2-phenoxy-6-quinolyl)alanine
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Overview
Description
N-(2,6-dichlorobenzoyl)-3-(2-phenoxy-6-quinolyl)alanine is an N-acyl amino acid that is alanine substituted by a 2,6-dichlorobenzoyl group at the N and a 2-phenoxy-6-quinolyl group at position 3. It is a member of quinolines, a dichlorobenzene, a non-proteinogenic amino acid derivative, an aromatic ether and a N-acyl-amino acid. It contains a 2,6-dichlorobenzoyl group.
Scientific Research Applications
Synthesis and Biological Activity
- N-Quinolyl-β-alanines, including derivatives similar to N-(2,6-dichlorobenzoyl)-3-(2-phenoxy-6-quinolyl)alanine, have been synthesized through reactions with aminoquinolines and various acids. These compounds show potential biological activities, warranting further investigation in this area (Beresnevičius, Viliunas, & Kantminienė, 2000).
Chemical Synthesis Techniques
- Innovative methods for the synthesis of β-vinyl α-amino acids have been developed, utilizing palladium-catalyzed N-quinolyl carboxamide-directed olefination. This technique is significant for creating a wide range of β-vinyl α-amino acid products, which could include this compound (Wang et al., 2014).
Strecker Degradation Studies
- The Strecker degradation of alanine in the presence of glyoxal, a process relevant to understanding the behavior of alanine derivatives like this compound, has been studied to analyze its decarboxylation pathways (Chuyen, Kurata, & Fujimaki, 1972).
Interaction with Metal Ions
- Specific derivatives of alanine, similar to this compound, have been shown to interact uniquely with metal ions. This includes the synthesis of compounds that act as specific fluoroionophores for metal ions such as Ni(II), demonstrating the potential for such compounds in metal ion detection and analysis (Milewska et al., 2005).
DNA Interaction and Cytotoxicity Studies
- Novel gold(III) complexes of aminoquinoline derivatives, which are structurally related to this compound, have been synthesized and characterized. These complexes have shown significant cytotoxicity against various tumor cell lines and interact with DNA, suggesting potential applications in cancer research and treatment (Yang et al., 2003).
properties
Molecular Formula |
C25H18Cl2N2O4 |
---|---|
Molecular Weight |
481.3 g/mol |
IUPAC Name |
2-[(2,6-dichlorobenzoyl)amino]-3-(2-phenoxyquinolin-6-yl)propanoic acid |
InChI |
InChI=1S/C25H18Cl2N2O4/c26-18-7-4-8-19(27)23(18)24(30)29-21(25(31)32)14-15-9-11-20-16(13-15)10-12-22(28-20)33-17-5-2-1-3-6-17/h1-13,21H,14H2,(H,29,30)(H,31,32) |
InChI Key |
YEKXMINYMSLPNZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)OC2=NC3=C(C=C2)C=C(C=C3)CC(C(=O)O)NC(=O)C4=C(C=CC=C4Cl)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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